Cas no 1361585-65-0 (2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361585-65-0
• MF: C₁₁H₄Cl₃F₂N
• MW: 294.511966705322
• CID: 4799657
• Update Time: 2025-10-22

2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3F2N/c12-7-3-1-5(9(13)10(7)14)6-2-4-8(15)17-11(6)16/h1-4H
• InChI Key： CQZXGFOJVSLTQE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC(=CC=1)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine

Introduction to 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361585-65-0)

2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine, with the CAS number 1361585-65-0, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with difluoro and trichlorophenyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine is C₁₀H₄Cl₃F₂N, and its molecular weight is 294.00 g/mol. The compound's structure features a pyridine ring with fluorine atoms at the 2 and 6 positions and a trichlorophenyl group at the 3 position. This arrangement contributes to its stability and reactivity in different chemical environments.

In recent years, 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine has been extensively studied for its potential applications in the development of new pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of agrochemicals and pharmaceuticals. The compound's unique properties make it suitable for the preparation of various derivatives that exhibit enhanced biological activity.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine in the synthesis of novel antiviral agents. The researchers found that derivatives of this compound demonstrated potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This finding underscores the potential of 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine as a lead compound for further drug development.

Beyond its pharmaceutical applications, 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine has also shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic materials. Researchers have explored its potential as a building block for organic semiconductors and have reported promising results in terms of charge transport efficiency and stability.

The synthesis of 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine typically involves multistep processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods have been optimized to ensure scalability and reproducibility in both laboratory and industrial settings.

In terms of safety and handling, it is important to note that while 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to minimize exposure risks.

The environmental impact of 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary results suggest that the compound degrades relatively quickly under natural conditions, but further investigations are needed to fully understand its environmental fate.

In conclusion, 2,6-Difluoro-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361585-65-0) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an attractive candidate for pharmaceutical development, materials science applications, and more. As research continues to uncover new uses and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.